![molecular formula C17H20N2O3 B5621491 N-ethyl-2-methyl-N-{[5-(2-nitrophenyl)-2-furyl]methyl}-2-propen-1-amine](/img/structure/B5621491.png)
N-ethyl-2-methyl-N-{[5-(2-nitrophenyl)-2-furyl]methyl}-2-propen-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to N-ethyl-2-methyl-N-{[5-(2-nitrophenyl)-2-furyl]methyl}-2-propen-1-amine often involves complex reactions where furanyl and nitrophenyl groups are key components. A relevant synthesis method involves the reaction of methyl 5-nitro-2-furylpropiolate with alicyclic secondary amines to obtain 5-nitro-2-furyl-β-aminoacrylates, showcasing the foundational chemistry involved in synthesizing nitrofuryl compounds (Sasaki & Shoji, 1968). Additionally, the Perkin reaction has been utilized to prepare similar compounds, further demonstrating the synthetic routes available for constructing such molecules (Karminski-Zamola & Jakopčić, 1981).
Molecular Structure Analysis
The detailed molecular structure of compounds related to our subject of interest can be elucidated using spectroscopic methods such as FT-IR, NMR, and DFT studies. For instance, N-benzyl-N-ethyl-N-[5-nitro-2-(1,1,3,3-Tetramethylbutylamino))-1-benzofuran-3-yl]amine was characterized by elemental analysis, FT-IR, and NMR spectra, providing insights into the geometrical structures and electronic properties of similar compounds (Vessally et al., 2013).
Chemical Reactions and Properties
Chemical reactions involving the synthesis and transformation of nitrofuryl and related compounds often include reactions with nucleophiles, demonstrating the chemical reactivity and properties of these molecules. The synthesis of C-(2-furyl)-N-(4-nitrophenyl)methanohydrazonyl bromide and its reactions with nucleophiles exemplify the types of chemical transformations that such compounds can undergo, indicating their versatile reactivity (Hassaneen et al., 1991).
Physical Properties Analysis
The physical properties of these compounds, including melting points, solubility, and crystal structure, can be determined through various analytical techniques. X-ray diffraction analysis, for example, has been used to reveal the crystalline ordering in layers, highlighting the significance of π-π stacking interactions in determining the physical properties of nitrophenyl-furyl compounds (Moreno-Fuquen et al., 2021).
Chemical Properties Analysis
The chemical properties, including reactivity with different reagents, stability under various conditions, and potential for further functionalization, are crucial for understanding the applications of these compounds. For instance, the selective synthesis of mono-N-methyl aromatic amines from nitroso compounds and methylboronic acid, under metal-free conditions, showcases the innovative approaches to modifying the chemical properties of nitrophenyl and furanyl compounds for broader applications (Roscales & Csákÿ, 2019).
properties
IUPAC Name |
N-ethyl-2-methyl-N-[[5-(2-nitrophenyl)furan-2-yl]methyl]prop-2-en-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3/c1-4-18(11-13(2)3)12-14-9-10-17(22-14)15-7-5-6-8-16(15)19(20)21/h5-10H,2,4,11-12H2,1,3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWUKOSYARSCTRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=C(O1)C2=CC=CC=C2[N+](=O)[O-])CC(=C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5414437 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.